Cas no 98502-96-6 (2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide)

2-Pyrazinecarboxylic acid, 5-methyl-, 1-oxide is a heterocyclic organic compound featuring a pyrazine core substituted with a carboxylic acid group, a methyl group at the 5-position, and an N-oxide moiety. This structure imparts unique reactivity and coordination properties, making it valuable in pharmaceutical and agrochemical research. The N-oxide functionality enhances solubility and can influence biological activity, while the carboxylic acid group allows for further derivatization. Its stability and well-defined chemical behavior make it a useful intermediate in synthetic chemistry, particularly in the development of bioactive molecules. The compound’s purity and consistent performance are critical for reproducible results in experimental applications.
2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide structure
98502-96-6 structure
Product Name:2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide
CAS No:98502-96-6
MF:C6H6N2O3
MW:154.12344121933
CID:801878
PubChem ID:45082108
Update Time:2025-06-11

2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide
    • 5-methyl-1-oxidopyrazin-1-ium-2-carboxylic acid
    • Pyrazinecarboxylic acid, 5-methyl-, 1-oxide (9CI)
    • 5-METHYL-PYRAZINECARBOXYLIC ACID 1-OXIDE
    • SCHEMBL5883175
    • EN300-7701048
    • DTXSID70665100
    • 5-Methyl-1-oxo-1lambda~5~-pyrazine-2-carboxylic acid
    • 2-CARBOXY-5-METHYLPYRAZIN-1-IUM-1-OLATE
    • 98502-96-6
    • Acipimox Impurity 1
    • Inchi: 1S/C6H6N2O3/c1-4-3-8(11)5(2-7-4)6(9)10/h2-3H,1H3,(H,9,10)
    • InChI Key: CLXREMDHRROEST-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=C(C)N=CC=1C(=O)O

Computed Properties

  • Exact Mass: 154.038
  • Monoisotopic Mass: 154.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2
  • XLogP3: -0.4

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Additional information on 2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide

Comprehensive Overview of 2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide (CAS No. 98502-96-6)

2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide (CAS No. 98502-96-6) is a specialized organic compound belonging to the pyrazine family, which has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique methyl and oxide functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential applications, particularly in drug development and material science, due to its structural specificity and reactivity.

The growing interest in 2-Pyrazinecarboxylicacid derivatives aligns with the broader trend of optimizing heterocyclic compounds for advanced applications. In recent years, search engine data reveals that queries like "pyrazinecarboxylic acid uses" and "5-methyl-1-oxide pyrazine synthesis" have surged, reflecting the compound's relevance in modern chemistry. Its CAS No. 98502-96-6 is frequently cited in patent literature, underscoring its industrial significance. This article delves into the compound's properties, synthesis methods, and emerging applications while addressing common questions from the scientific community.

One of the key attributes of 2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide is its role as a building block for N-heterocyclic scaffolds, which are pivotal in designing bioactive molecules. Recent studies highlight its utility in creating antimicrobial agents and anticancer precursors, topics frequently searched in academic databases. The compound's oxide moiety enhances its solubility and stability, making it suitable for formulation studies. Additionally, its methyl group contributes to lipophilicity, a property critical for drug absorption—a hot topic in pharmacokinetics research.

From a synthetic perspective, CAS No. 98502-96-6 is often synthesized via oxidation reactions of precursor pyrazines, a process detailed in recent publications. Environmental considerations have also driven interest in green chemistry approaches for its production, aligning with global sustainability goals. Users frequently search for "eco-friendly synthesis of pyrazine oxides," indicating a shift toward greener methodologies. The compound's compatibility with catalytic systems further enhances its appeal for scalable manufacturing.

In material science, 2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide has shown promise in coordination polymers and metal-organic frameworks (MOFs), areas trending in nanotechnology forums. Its ability to act as a ligand for transition metals opens doors for designing functional materials with applications in catalysis and sensing. Searches for "pyrazine-based MOFs" have spiked, reflecting interdisciplinary interest. This versatility positions the compound as a focal point for innovation in both chemistry and materials engineering.

Quality control and analytical profiling of CAS No. 98502-96-6 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR, and mass spectrometry are commonly employed, as noted in peer-reviewed journals. Queries such as "analytical methods for pyrazine derivatives" underscore the need for standardized protocols. Regulatory compliance, particularly in pharmaceutical applications, further emphasizes the importance of high-purity 5-methyl-1-oxide pyrazine.

In conclusion, 2-Pyrazinecarboxylicacid, 5-methyl-, 1-oxide (CAS No. 98502-96-6) represents a multifaceted compound with expanding applications across diverse fields. Its integration into drug discovery, sustainable chemistry, and advanced materials aligns with contemporary scientific priorities. By addressing frequently searched topics and leveraging its structural advantages, researchers can unlock new possibilities for this understudied yet highly promising molecule.

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